N-benzyl-4-ethylbenzo[d]thiazol-2-amine

• IUPAC Name: N-benzyl-4-ethyl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C16H16N2S/c1-2-13-9-6-10-14-15(13)18-16(19-14)17-11-12-7-4-3-5-8-12/h3-10H,2,11H2,1H3,(H,17,18)
• InChI Key: WVHMJQSSDKYSOB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)NCC3=CC=CC=C3
• Molecular Formula: C16H16N2S
• Molecular Weight: 268.4 g/mol

Description

“N-benzyl-4-ethylbenzo[d]thiazol-2-amine” is a chemical compound that belongs to the class of benzothiazoles. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They have been studied for their potential anti-inflammatory properties.

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as “N-benzyl-4-ethylbenzo[d]thiazol-2-amine”, can be achieved through various synthetic pathways. These include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of “N-benzyl-4-ethylbenzo[d]thiazol-2-amine” can be analyzed based on IR, 1H, 13C NMR, and mass spectral data. The structure is characterized by the presence of a benzothiazole ring, which is a fused ring system consisting of a benzene ring and a thiazole ring.

Chemical Reactions Analysis

The chemical reactions involving “N-benzyl-4-ethylbenzo[d]thiazol-2-amine” can be complex and varied, depending on the conditions and the reactants involved. The compound can undergo various types of reactions, including coupling reactions with other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-benzyl-4-ethylbenzo[d]thiazol-2-amine” can be determined using various analytical techniques. For instance, its melting point, boiling point, and density can be measured. Its spectral data, including IR, 1H, 13C NMR, and mass spectra, can provide information about its molecular structure.

Scientific Research Applications

Anti-Tubercular Compounds

. These compounds have shown better inhibition potency against M. . .

Anti-Inflammatory Properties

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Future Directions

The future directions for the study of “N-benzyl-4-ethylbenzo[d]thiazol-2-amine” and similar compounds could include further exploration of their potential therapeutic applications. More research is needed to fully understand their mechanisms of action and to optimize their synthesis for potential industrial production.

Mechanism of Action

Target of Action

N-benzyl-4-ethylbenzo[d]thiazol-2-amine is a benzothiazole derivative that has been found to have significant activity against Mycobacterium tuberculosis . The primary target of this compound is the DprE1 enzyme, which plays a crucial role in the biosynthesis of arabinogalactan, an essential component of the mycobacterial cell wall .

Mode of Action

N-benzyl-4-ethylbenzo[d]thiazol-2-amine interacts with its target, the DprE1 enzyme, inhibiting its function . This inhibition disrupts the biosynthesis of arabinogalactan, leading to a weakened cell wall and ultimately, the death of the Mycobacterium tuberculosis cells .

Biochemical Pathways

The action of N-benzyl-4-ethylbenzo[d]thiazol-2-amine affects the arabinogalactan biosynthesis pathway . By inhibiting the DprE1 enzyme, the compound disrupts the formation of arabinogalactan, a key component of the mycobacterial cell wall . This disruption can lead to downstream effects such as compromised cell wall integrity and increased susceptibility to other antimicrobial agents .

Pharmacokinetics

Like other benzothiazole derivatives, it is expected to have good bioavailability

Result of Action

The molecular effect of N-benzyl-4-ethylbenzo[d]thiazol-2-amine’s action is the inhibition of the DprE1 enzyme . On a cellular level, this results in a weakened mycobacterial cell wall due to disrupted arabinogalactan biosynthesis . This can lead to the death of the Mycobacterium tuberculosis cells .